Cas no 1247646-97-4 (2-(4,5-Dimethyl-1h-imidazol-1-yl)benzaldehyde)

• Product Name: 2-(4,5-Dimethyl-1h-imidazol-1-yl)benzaldehyde
• CAS No: 1247646-97-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 5717936
• PubChem ID: 62352053
• Update Time: 2025-06-08

2-(4,5-Dimethyl-1h-imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1292743
• 1247646-97-4
• AKOS011637226
• CS-0350192
• 2-(4,5-DIMETHYL-1H-IMIDAZOL-1-YL)BENZALDEHYDE
• 2-(4,5-Dimethyl-1h-imidazol-1-yl)benzaldehyde

• Inchi： 1S/C12H12N2O/c1-9-10(2)14(8-13-9)12-6-4-3-5-11(12)7-15/h3-8H,1-2H3
• InChI Key： NGDXZKLTIYNCBW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1N1C=NC(C)=C1C

Computed Properties

• Exact Mass: 200.094963011g/mol
• Monoisotopic Mass: 200.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4,5-Dimethyl-1h-imidazol-1-yl)benzaldehyde

Professional Introduction to 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 1247646-97-4)

2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde, a compound with the chemical identifier CAS No. 1247646-97-4, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and synthetic chemistry. The benzaldehyde moiety, coupled with the 4,5-dimethyl-1H-imidazole ring, provides a versatile scaffold for further derivatization and exploration of its biological activities.

The structural composition of 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde is meticulously designed to enhance its reactivity and compatibility with various biochemical pathways. The presence of the imidazole ring introduces a nitrogen-rich environment, which is often conducive to hydrogen bonding and coordination interactions with biological targets. This feature makes the compound an attractive candidate for developing novel therapeutic agents that interact with proteins, enzymes, and other biomolecules.

In recent years, the pharmaceutical industry has witnessed a surge in interest for heterocyclic compounds due to their diverse pharmacological profiles. Among these, imidazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of a benzaldehyde group into the imidazole framework in 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde not only enhances its solubility but also allows for further functionalization through condensation reactions or metal-catalyzed coupling processes.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of more complex molecules that exhibit targeted biological activity. For instance, derivatives of this compound have shown promise in inhibiting specific enzymes involved in cancer progression. The dimethyl substituents on the imidazole ring contribute to steric hindrance, which can modulate binding affinity and selectivity when interacting with biological targets.

The synthesis of 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of an appropriate aldehyde with a 4,5-dimethylimidazole derivative under controlled conditions. This reaction is often catalyzed by acidic or basic reagents to ensure high yield and purity. The resulting product can then be further modified through various chemical transformations to produce analogs with tailored properties.

In academic research circles, this compound has been employed as a key intermediate in the development of novel ligands for metal-based therapeutics. The benzaldehyde group serves as a coordinating site for transition metals such as copper and zinc, which are known to participate in various enzymatic reactions and cellular processes. By designing metal complexes with this compound as a ligand, scientists aim to develop new strategies for treating neurological disorders and infectious diseases.

The biodegradability and environmental impact of 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde are also areas of active investigation. Studies have shown that this compound undergoes slow degradation under aerobic conditions but can be more readily metabolized in the presence of microbial enzymes. This characteristic makes it suitable for applications where controlled release and minimal environmental persistence are desired.

The commercial significance of this compound cannot be overstated. Pharmaceutical companies and research institutions alike are investing heavily in its development due to its broad spectrum of potential applications. As synthetic methodologies continue to evolve, the accessibility of high-purity batches of 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde is expected to increase, further driving innovation in drug discovery programs.

The future prospects for this compound are bright, with ongoing research focusing on expanding its utility across multiple therapeutic areas. Innovations in computational chemistry and high-throughput screening are enabling researchers to rapidly identify new derivatives with enhanced pharmacological properties. Additionally, collaborations between academia and industry are fostering interdisciplinary approaches that promise to accelerate the translation of laboratory findings into clinical applications.

In conclusion, 2-(4,5-Dimethyl-1H-imidazol-1-yl)benzaldehyde (CAS No. 1247646-97-4) stands out as a pivotal compound in modern chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing novel therapeutics targeting various diseases. As scientific understanding continues to advance, it is anticipated that this compound will play an increasingly important role in shaping the future of medicine.